N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide

• IUPAC Name: N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide
• InChI: InChI=1S/C12H16FNO/c1-8(2)12(14-9(3)15)10-4-6-11(13)7-5-10/h4-8,12H,1-3H3,(H,14,15)
• InChI Key: ALBNAMOVZDKRBH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)F)NC(=O)C
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is also known as 4F-MPH and belongs to the class of phenethylamines.

Mechanism of Action

The exact mechanism of action of N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide is not fully understood. However, it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are involved in the regulation of attention, motivation, and alertness.
Biochemical and Physiological Effects:
N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide has been found to have a number of biochemical and physiological effects. The compound has been shown to increase heart rate, blood pressure, and body temperature. It also increases the release of dopamine and norepinephrine in the brain, leading to improved focus and attention.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide in lab experiments is its ability to increase focus and attention. This can be useful in a variety of research settings, such as studying the effects of different drugs on cognitive function. However, one limitation of the compound is its potential for abuse, which can make it difficult to use in certain research settings.

Future Directions

There are a number of future directions for research on N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide. One area of interest is its potential use in the treatment of ADHD and narcolepsy. Additionally, further research is needed to better understand the compound's mechanism of action and potential side effects. Finally, there is a need for more research on the long-term effects of N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide use, particularly in the context of abuse and addiction.

Synthesis Methods

The synthesis of N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide involves the reaction of 4-fluoroacetophenone and isobutylamine in the presence of a reducing agent. This reaction leads to the formation of the desired compound.

Scientific Research Applications

N-[1-(4-fluorophenyl)-2-methylpropyl]acetamide has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit stimulant-like effects and has been investigated for its potential use in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy.